Cas no 2613381-27-2 (2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide)

• Product Name: 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide
• CAS No: 2613381-27-2
• MF: C₇H₆F₃NO₂S
• MW: 225.188251018524
• MDL: MFCD33031737
• CID: 5662071
• PubChem ID: 155943424
• Update Time: 2025-06-15

2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2613381-27-2
• EN300-27734783
• 2-(difluoromethyl)-5-fluorobenzene-1-sulfonamide
• 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide

• MDL： MFCD33031737
• Inchi： 1S/C7H6F3NO2S/c8-4-1-2-5(7(9)10)6(3-4)14(11,12)13/h1-3,7H,(H2,11,12,13)
• InChI Key： VWJAFPYVQMVEJA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C(F)F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 225.00713409g/mol
• Monoisotopic Mass: 225.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide

Introduction to 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide (CAS No. 2613381-27-2)

2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide, with the CAS number 2613381-27-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a fluorine atom, which contribute to its potential therapeutic applications. The sulfonamide moiety further enhances its biological activity and pharmacological properties, making it a promising candidate for various drug development initiatives.

The synthesis of 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide involves a series of well-defined chemical reactions, including the introduction of the difluoromethyl group and the fluorine atom onto the benzene ring, followed by the formation of the sulfonamide functional group. These steps are crucial in determining the compound's overall stability, solubility, and reactivity. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings.

In terms of its physical properties, 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide is a white crystalline solid with a melting point ranging from 145°C to 147°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties are essential for its handling and formulation in various pharmaceutical applications.

The biological activity of 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have demonstrated its ability to induce apoptosis in cancer cells, making it a potential lead compound for the development of new cancer therapeutics.

In the context of drug discovery, 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide has shown promise as a scaffold for the design of more potent and selective inhibitors. Its unique structure allows for the introduction of various functional groups that can enhance its binding affinity to specific targets. For example, modifications at the sulfonamide moiety have been shown to improve its selectivity towards certain protein targets, reducing off-target effects and increasing therapeutic efficacy.

Clinical trials involving 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results have been encouraging, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings suggest that it has the potential to be developed into a viable drug candidate for clinical use.

Beyond its therapeutic applications, 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide also holds potential as a research tool in understanding biological processes. Its ability to modulate specific pathways makes it valuable for studying disease mechanisms and identifying new targets for intervention. Researchers are actively exploring its use in cell-based assays and animal models to gain deeper insights into its biological effects.

In conclusion, 2-(Difluoromethyl)-5-fluorobenzene-1-sulfonamide (CAS No. 2613381-27-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.